Cas no 56967-08-9 (2-[4-formyl-3-methyl-n-(2-methylsulfonyloxyethyl)anilino]ethyl Methanesulfonate)

• Product name: 2-[4-formyl-3-methyl-n-(2-methylsulfonyloxyethyl)anilino]ethyl Methanesulfonate
• CAS No: 56967-08-9
• MF: C₁₄H₂₁NO₇S₂
• MW: 379.449042081833
• CID: 946258
• PubChem ID: 322931

2-[4-formyl-3-methyl-n-(2-methylsulfonyloxyethyl)anilino]ethyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-[4-formyl-3-methyl-n-(2-methylsulfonyloxyethyl)anilino]ethyl Methanesulfonate
• AC1L87I9
• Benzaldehyde, 4-(bis(2-((methylsulfonyl)oxy)ethyl)amino)-2-methyl-
• Benzaldehyde, 4-[bis[2-[(methylsulfonyl)oxy]ethyl]amino]-2-methyl-
• Dimethane sulfonate
• DMS612
• NSC281612
• NSC-281612
• UNII-96B0BRI1JU
• 4-(bis(2-((methylsulfonyl)oxy)ethyl)amino)-2-methylbenzaldehyde
• NCI60_002292
• 56967-08-9
• DMS 612
• PD161186
• DTXSID60205539
• DMS-612
• 96B0BRI1JU
• NSC 281612
• Q27271898
• SCHEMBL1298904
• 4-[bis[2-[(methylsulfonyl)-oxy]ethyl]amino]-2-methyl-benzaldehyde
• CHEMBL1992975

• Inchi： InChI=1S/C14H21NO7S2/c1-12-10-14(5-4-13(12)11-16)15(6-8-21-23(2,17)18)7-9-22-24(3,19)20/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： CQVKMVQRSNNAGO-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)N(CCOS(=O)(=O)C)CCOS(=O)(=O)C)C=O

Computed Properties

• Exact Mass: 379.07603
• Monoisotopic Mass: 379.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.373
• Boiling Point: 642.8°C at 760 mmHg
• Flash Point: 342.6°C
• Refractive Index: 1.558
• PSA: 107.05
• LogP: 2.72790